3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone

• Molecular Formula: C14H12Br2N2O2S
• Molecular Weight: 432.1 g/mol
• IUPAC Name: (5Z)-3-cyclopropyl-5-[(3,5-dibromo-2-methoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C14H12Br2N2O2S/c1-20-12-7(4-8(15)6-10(12)16)5-11-13(19)18(9-2-3-9)14(21)17-11/h4-6,9H,2-3H2,1H3,(H,17,21)/b11-5-
• InChI Key: OOWHYRIHGVVUPQ-WZUFQYTHSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1Br)Br)/C=C\2/C(=O)N(C(=S)N2)C3CC3
• SMILES: COC1=C(C=C(C=C1C=C2C(=O)N(C(=S)N2)C3CC3)Br)Br
• Canonical SMILES: COC1=C(C=C(C=C1Br)Br)C=C2C(=O)N(C(=S)N2)C3CC3

Description

3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone, also known as CBM-THC-1, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of imidazolidinone derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone is not fully understood. However, research has suggested that it acts by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and survival. 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has also been shown to induce the production of ROS in cancer cells, leading to cell death. Additionally, 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has several advantages for lab experiments. It has been shown to have potent anticancer properties and can induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells and reduce tumor volume in animal models. However, there are also limitations to using 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone in lab experiments. Its mechanism of action is not fully understood, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone. One direction is to further investigate its mechanism of action and determine its safety and efficacy in humans. Another direction is to study its potential use in combination with other anticancer agents. Additionally, 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone could be studied for its potential use in the treatment of other diseases, such as neurodegenerative disorders.

Synthesis Methods

3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone can be synthesized using different methods, including the reaction of 3-cyclopropyl-2-thioxoimidazolidin-4-one with 3,5-dibromo-2-methoxybenzaldehyde in the presence of a base. Another method involves the reaction of 3-cyclopropyl-2-thioxoimidazolidin-4-one with 3,5-dibromo-2-hydroxybenzaldehyde in the presence of a base. These methods have been optimized to obtain high yields of 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone.

Scientific Research Applications

3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has anticancer properties and can induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells and reduce tumor volume in animal models. 3-Cyclopropyl-5-(3,5-dibromo-2-methoxybenzylidene)-2-thioxo-4-imidazolidinone has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.